(4-(Oxetan-3-yl)-3-(trifluoromethyl)phenyl)boronic acid

• Molecular Formula: C10H10BF3O3
• Molecular Weight: 245.99 g/mol
• IUPAC Name: [4-(oxetan-3-yl)-3-(trifluoromethyl)phenyl]boronic acid
• InChI: InChI=1S/C10H10BF3O3/c12-10(13,14)9-3-7(11(15)16)1-2-8(9)6-4-17-5-6/h1-3,6,15-16H,4-5H2
• InChI Key: BZXPGKMKTDYICE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)C2COC2)C(F)(F)F)(O)O

Description

(4-(Oxetan-3-yl)-3-(trifluoromethyl)phenyl)boronic acid is a boronic acid derivative that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-(Oxetan-3-yl)-3-(trifluoromethyl)phenyl)boronic acid typically involves the following steps:

Formation of the Oxetane Ring: The oxetane ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Trifluoromethyl Group: This step often involves the use of trifluoromethylating agents under specific conditions to introduce the trifluoromethyl group onto the phenyl ring.

Boronic Acid Formation:

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

(4-(Oxetan-3-yl)-3-(trifluoromethyl)phenyl)boronic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The boronic acid group can participate in substitution reactions, such as Suzuki-Miyaura cross-coupling reactions.

Common Reagents and Conditions

Oxidation: Common